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This technical guide provides a comprehensive overview of the key spectroscopic data for

(E)-2-Phenylethenesulfonyl chloride, a valuable reagent in organic synthesis and chemical

biology. The following information has been compiled to support researchers, scientists, and

drug development professionals in the accurate identification and characterization of this

compound.

(E)-2-Phenylethenesulfonyl chloride, also known as trans-β-styrenesulfonyl chloride, is a

bifunctional molecule featuring a phenyl group, a vinyl sulfonyl chloride moiety, and a trans-

configured double bond. Its unique structural features make it a subject of interest for various

chemical transformations. Accurate spectroscopic analysis is paramount for confirming its

identity and purity. The data presented herein is sourced from reputable databases and

provides a baseline for the analytical characterization of this compound.

Molecular Structure
The structure of (E)-2-Phenylethenesulfonyl chloride is fundamental to understanding its

spectroscopic properties. The key structural features include an aromatic ring, a carbon-carbon

double bond in the E (trans) configuration, and a sulfonyl chloride group.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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